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Comparative Photostability and Performance Data

The table below summarizes key experimental data comparing IRDye 700DX to other near-infrared (NIR)

dyes, primarily from a study analyzing dyes for single-molecule imaging [1].

bve Name Mean Single-Molecule Apparent Photobleaching Mean "On- Duty
y Intensity (Photons) Time Constant (s) Time" (s) Cycle

IRDye 92 12.6 1.4 0.77
700DX

Alexa700 90 7.8 <1 0.62
IRDye 86 55 2.2 0.83
8oocw

Alexa790 63 5.9 1.7 0.76

o Data Context: This data was acquired under Total Internal Reflection Fluorescence (TIRF)
microscopy. The "on-time" is the average continuous emission duration before entering a reversible
dark state, and the "duty cycle" is the fraction of time a molecule spends in an emitting state [1].

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://www.smolecule.com/products/s9106197?utm_src=pdf-interest
https://www.smolecule.com/products/s9106197?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0036265
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0036265
https://www.smolecule.com/products/s9106197?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Key Insight: The data shows that IRDye 700DX offers a superior combination of high intensity
and remarkable photostability compared to its direct competitor, Alexa 700. Its longer
photobleaching time constant and "on-time" make it particularly suitable for experiments requiring
prolonged observation.

Beyond the dyes in the table, a 2024 study introduced a new silicon phthalocyanine dye, WB692-CB2,
designed for photoimmunotherapy [2]. While direct, quantitative photostability data versus IR700 is not
provided, its novel structure and demonstrated efficacy in vivo suggest it is a stable and potent
photosensitizer. Another study noted that IRDye 700DX possesses "excellent photostability™ as one of its

inherent characteristics [3].

Experimental Context and Methodologies

Understanding the protocols behind the data is crucial for assessing its relevance to your work. Here is the

experimental workflow for a typical single-molecule photostability assay:
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Key Experimental Details [1]:

¢ Technique: Single-molecule imaging using TIRF microscopy.

e Excitation: 695 nm laser line.

e Power Density: The LED array used provided a power density of 17 mW/cm?2 at the sample plane.

e Detection: An EMCCD camera was used for its high sensitivity and low noise, which is critical for
detecting weak single-molecule signals.

e Sample: Dyes were immobilized for single-molecule tracking to measure properties without ensemble
averaging.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s9106197?utm_src=pdf-body-img
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0036265
https://www.smolecule.com/products/s9106197?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Photophysical Mechanisms and Advantages

The photostability of a dye is governed by its ability to undergo many cycles of excitation and emission

without permanent degradation. IRDye 700DX's performance can be understood through its core structure

and the mechanisms below.

Key Structural Features Molecular Advantages

Phthalocyanine Core Resists photodegradation
(Stable, aromatic macrocycle) i ili under prolonged illumination

Low Aggregation ‘( Prevents self-quenching
Bright NIR Emission Vkmaintains fluorescence efficiency

Central Silicon Atom
(Axial ligands reduce aggregation) LB ZLUD A Blga

Sulfonate Groups High molar extinction at 689 nm
(Enhance water solubility) low tissue autofluorescence

Click to download full resolution via product page

Key Factors Influencing Performance:

¢ Resistance to Aggregation: The silicon phthalocyanine core with axial ligands and hydrophilic
sulfonate groups makes IRDye 700DX water-soluble and reduces its tendency to form non-
fluorescent aggregates, which can quench fluorescence and reduce effective photostability [4] [5].

¢ NIR Window: Its absorption and emission in the NIR region (~689 nm / ~700 nm) mean it is excited
with lower-energy light, which is less photodamaging, and it suffers from minimal background

autofluorescence from biological samples [6] [5].

Conclusion and Research Considerations

In summary, for applications requiring prolonged and sensitive NIR detection, such as single-molecule

imaging, IRDye 700DX is a strong candidate due to its validated superior photostability compared to

Alexa 700.

When selecting a dye for your specific application, please consider:
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e Application Context: These single-molecule results are highly relevant for microscopy. Performance
in other contexts (e.g., in vivo imaging, flow cytometry) may vary based on the local environment.

e Conjugation Chemistry: IRDye 700DX is typically conjugated to biomolecules via its NHS ester,
which reacts with primary amines [7] [8]. The new dye WB692-CB2 uses a maleimide linker for site-
specific cysteine conjugation, which can generate more homogeneous conjugates [2].

e Therapeutic Use: If your work involves photoimmunotherapy, both IRDye 700DX (in clinical trials)
and the novel WB692-CB2 dye are promising, with the latter showing a unique ability to induce a
specific type of immunogenic cell death called pyroptosis [2] [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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